Cas no 1797224-89-5 (2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile)

• Product Name: 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile
• CAS No: 1797224-89-5
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 5407791
• Update Time: 2025-10-30

2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxypyridine-3-carbonitrile
• 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

• Inchi： 1S/C18H18N4O3/c1-24-17-15(5-3-9-21-17)18(23)22-10-6-14(7-11-22)25-16-13(12-19)4-2-8-20-16/h2-5,8-9,14H,6-7,10-11H2,1H3
• InChI Key： DQZWDSDVPNCEFP-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(C(C3=CC=CN=C3OC)=O)CC2)=NC=CC=C1C#N

Additional information on 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

Recent Advances in the Study of 2-{[1-(2-Methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile (CAS: 1797224-89-5)

The compound 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile (CAS: 1797224-89-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyridine and piperidine-based scaffold, has been investigated for its role as a modulator of specific biological targets, particularly in the context of inflammatory and oncological diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key areas of research involves the compound's interaction with protein kinases, a class of enzymes critical for cellular signaling pathways. Preliminary data suggest that 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile exhibits selective inhibition against certain kinase isoforms, which could be leveraged for targeted therapy in diseases such as rheumatoid arthritis and certain cancers. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the pyridine and piperidine moieties influence binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as a prodrug or a building block for more complex therapeutic agents. The presence of the cyano group and the methoxy-pyridine moiety offers versatile sites for chemical derivatization, enabling the synthesis of analogs with improved bioavailability and reduced off-target effects. Computational modeling and in vitro assays have been employed to predict and validate these modifications, providing a robust framework for future drug development efforts.

Pharmacokinetic studies have also been a focal point, with researchers assessing the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate favorable oral bioavailability and metabolic stability, although challenges such as plasma protein binding and tissue penetration remain areas for optimization. These findings are critical for advancing the compound into clinical trials, where its safety and efficacy can be further evaluated.

Overall, the latest research underscores the promise of 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile as a versatile scaffold in medicinal chemistry. Its dual functionality as a kinase inhibitor and a prodrug precursor positions it as a valuable candidate for addressing unmet medical needs. Future studies are expected to delve deeper into its therapeutic potential, with a particular emphasis on translational applications and combination therapies.